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Compound of Interest

Compound Name: C15H26O7Tm

Cat. No.: B15146197 Get Quote

An In-depth Technical Guide to Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)thulium(III)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Tris(2,2,6,6-tetramethyl-3,5-

heptanedionato)thulium(III), a key organometallic compound with significant applications in

materials science and biomedical research. While the initial query referenced the chemical

formula C15H26O7Tm, extensive database searches indicate the compound of primary

interest is Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)thulium(III), with the chemical formula

C33H57O6Tm. This document details its chemical identity, physicochemical properties,

synthesis, and key applications, with a focus on its role as a precursor in Chemical Vapor

Deposition (CVD). Experimental protocols and workflow diagrams are provided to facilitate

practical application and further research.

Nomenclature and Chemical Identity
Systematic Name: Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)thulium(III)

Common Synonyms: Thulium(III) tris(2,2,6,6-tetramethyl-3,5-heptanedionate), Tm(tmhd)3,

Thulium(III) dpm, Thulium(III) THD[1][2]

CAS Number: 15631-58-0[1][3][4]

Molecular Formula: C33H57O6Tm[1]
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Molecular Weight: 718.74 g/mol [1]

Chemical Structure: A central thulium(III) ion coordinated to three bulky β-diketonate ligands,

2,2,6,6-tetramethyl-3,5-heptanedione (tmhd).

Physicochemical Properties
A summary of the key physicochemical properties of Tris(2,2,6,6-tetramethyl-3,5-

heptanedionato)thulium(III) is presented in Table 1.

Property Value Reference

Appearance Off-white crystalline solid [3]

Melting Point 169-172 °C [1][3]

Boiling Point 280 °C (decomposes) [1][3]

Purity 98% (99.9%-Tm) [3]

Table 1: Physicochemical Properties of Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)thulium(III)

Experimental Protocols
Synthesis of Tris(2,2,6,6-tetramethyl-3,5-
heptanedionato)thulium(III)
A general method for the synthesis of Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)thulium(III)

involves the reaction of a thulium salt with the β-diketone ligand in a suitable solvent.[4]

Materials:

Thulium(III) chloride (TmCl3) or Thulium(III) nitrate (Tm(NO3)3)

2,2,6,6-tetramethyl-3,5-heptanedione (Htmhd)

Methanol

Ammonia solution
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Procedure:

Dissolve the thulium salt in methanol.

In a separate flask, dissolve 2,2,6,6-tetramethyl-3,5-heptanedione in methanol.

Slowly add the thulium salt solution to the ligand solution with constant stirring.

Adjust the pH of the mixture to approximately 7 by the dropwise addition of an ammonia

solution to deprotonate the ligand and facilitate complex formation.

Heat the reaction mixture to reflux for several hours to ensure the completion of the reaction.

Cool the solution to room temperature and then place it in an ice bath to induce

crystallization of the product.

Collect the resulting precipitate by vacuum filtration.

Wash the crystals with cold methanol to remove any unreacted starting materials.

Purify the crude product by recrystallization from a suitable solvent, such as hexane or

ethanol.

Dry the purified crystals under a vacuum to yield the final product.

Applications in Materials Science and Drug
Development
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)thulium(III) is a versatile compound with

applications in various high-technology fields.

Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) Precursor: Due to its

volatility and thermal stability, it is widely used as a precursor for the deposition of thulium-

containing thin films, such as thulium oxide (Tm2O3).[3] These films have applications in

microelectronics and optoelectronics.
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Catalysis: The thulium center can act as a Lewis acid, making this complex a potential

catalyst in various organic reactions.[4]

Bioimaging and Biomedical Research: Lanthanide complexes are known for their unique

luminescent properties. While specific research on the direct use of Tris(2,2,6,6-tetramethyl-

3,5-heptanedionato)thulium(III) in bioimaging is emerging, other thulium complexes have

been investigated as contrast agents in magnetic resonance imaging (MRI) and as

luminescent probes.[4]
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Caption: Relationship between properties and applications.
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Experimental Workflow for Chemical Vapor Deposition
(CVD)
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Caption: Workflow for CVD of thulium oxide films.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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